Cas no 1343070-14-3 (4-bromo-3-methyl-N-(1,3-thiazol-5-yl)methylaniline)

4-Bromo-3-methyl-N-(1,3-thiazol-5-yl)methylaniline is a specialized aromatic amine derivative featuring a bromo-substituted methylphenyl group linked to a thiazole moiety via a methylene bridge. This compound is of interest in pharmaceutical and agrochemical research due to its structural versatility, enabling further functionalization for the development of bioactive molecules. The presence of both bromine and a thiazole ring enhances its utility as a building block in cross-coupling reactions and heterocyclic synthesis. Its well-defined molecular structure and moderate reactivity make it suitable for applications in medicinal chemistry, particularly in the design of kinase inhibitors or antimicrobial agents. High purity and stability ensure reliable performance in synthetic workflows.
4-bromo-3-methyl-N-(1,3-thiazol-5-yl)methylaniline structure
1343070-14-3 structure
Product Name:4-bromo-3-methyl-N-(1,3-thiazol-5-yl)methylaniline
CAS No:1343070-14-3
MF:C11H11BrN2S
MW:283.187440156937
CID:5208036
PubChem ID:62759223
Update Time:2025-10-18

4-bromo-3-methyl-N-(1,3-thiazol-5-yl)methylaniline Chemical and Physical Properties

Names and Identifiers

    • 4-bromo-3-methyl-N-(1,3-thiazol-5-ylmethyl)aniline
    • 4-Bromo-3-methyl-N-(thiazol-5-ylmethyl)aniline
    • 4-bromo-3-methyl-N-[(1,3-thiazol-5-yl)methyl]aniline
    • 5-Thiazolemethanamine, N-(4-bromo-3-methylphenyl)-
    • 4-bromo-3-methyl-N-(1,3-thiazol-5-yl)methylaniline
    • Inchi: 1S/C11H11BrN2S/c1-8-4-9(2-3-11(8)12)14-6-10-5-13-7-15-10/h2-5,7,14H,6H2,1H3
    • InChI Key: FOOAKTDEMWPYOY-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C=C1C)NCC1=CN=CS1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 203
  • XLogP3: 3.5
  • Topological Polar Surface Area: 53.2

4-bromo-3-methyl-N-(1,3-thiazol-5-yl)methylaniline Pricemore >>

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SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
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